Cas no 6970-56-5 (4,6,6-Trimethyl-5,6-dihydro-pyran-2-one)

• Product Name: 4,6,6-Trimethyl-5,6-dihydro-pyran-2-one
• CAS No: 6970-56-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 862879
• PubChem ID: 247461
• Update Time: 2025-06-30

4,6,6-Trimethyl-5,6-dihydro-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2h-pyran-2-one, 5,6-dihydro-4,6,6-trimethyl-
• 2,2,4-trimethyl-3H-pyran-6-one
• 4,6,6-Trimethyl-5,6-dihydro-2H-pyran-2-one
• 4,6,6-Trimethyl-5,6-dihydro-pyran-2-on
• 4,6,6-trimethyl-5,6-dihydropyran-2-one
• 4,6,6-trimethyl-5,6-dihydro-pyran-2-one
• AC1L6KBH
• AC1Q2HDF
• AC1Q6AVA
• AR-1F8503
• CTK5D1004
• NSC62023
• SCHEMBL13647772
• AKOS006346286
• NSC-62023
• InChI=1/C8H12O2/c1-6-4-7(9)10-8(2,3)5-6/h4H,5H2,1-3H
• 6970-56-5
• DTXSID80289578
• ZSQHRLJAKWRVJQ-UHFFFAOYSA-N
• 4,6,6-Trimethyl-5,6-dihydro-2H-pyran-2-one #
• 2H-Pyran-2-one,6-dihydro-4,6,6-trimethyl-
• 4,6,6-Trimethyl-5,6-dihydro-pyran-2-one

• Inchi： 1S/C8H12O2/c1-6-4-7(9)10-8(2,3)5-6/h4H,5H2,1-3H3
• InChI Key： ZSQHRLJAKWRVJQ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.65820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 4,6,6-Trimethyl-5,6-dihydro-pyran-2-one

4,6,6-Trimethyl-5,6-dihydro-pyran-2-one (CAS No 6970-56-5): A Comprehensive Overview

4,6,6-Trimethyl-5,6-dihydro-pyran-2-one, commonly referred to by its CAS registry number CAS No 6970-56-5, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of dihydro-pyran derivatives and is characterized by its unique structural features and chemical properties. The molecule consists of a six-membered ring system with a ketone group at position 2 and three methyl substituents at positions 4 and 6. Its structure makes it highly functional in both synthetic and natural contexts.

The synthesis of 4,6,6-trimethyl-5,6-dihydro-pyran-2-one involves several methodologies that have been optimized over the years. One of the most common approaches is the Claisen condensation reaction, which allows for the formation of the dihydro-pyran ring system. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis process. For instance, researchers have explored the use of organocatalysts to facilitate the formation of the ketone group while maintaining high yields and purity levels.

In terms of physical properties, CAS No 6970-56-5 exhibits a melting point of approximately 110°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations. The compound is also known for its stability under mild conditions, although it can undergo oxidation or reduction reactions under specific circumstances.

The applications of 4,6,6-trimethyl-5,6-dihydro-pyran-2-one are vast and varied. In the food industry, it is often used as a flavor enhancer due to its pleasant aroma profile. Recent studies have highlighted its potential as a natural food additive with minimal adverse effects on human health. Additionally, this compound finds extensive use in the pharmaceutical sector as an intermediate in drug synthesis. Its role in forming bioactive molecules has been well-documented in recent research papers.

In the realm of materials science, CAS No 6970-56-5 serves as a precursor for the synthesis of advanced polymers and resins. Its ability to form stable cross-links during polymerization makes it invaluable in developing high-performance materials for industrial applications. Furthermore, recent breakthroughs have explored its potential in bio-based materials production, aligning with global sustainability goals.

From an environmental perspective, understanding the degradation pathways of 4,6,6-trimethyl-5,6-dihydro-pyran-2-one is crucial for assessing its impact on ecosystems. Studies have shown that this compound can undergo microbial degradation under aerobic conditions. However, further research is needed to fully comprehend its long-term environmental effects and develop strategies for minimizing ecological risks.

In conclusion, CAS No 6970-56-5, or 4,6,6-trimethyl-5,6-dihydro-pyran-2-one, stands out as a multifaceted compound with significant contributions across various industries. Its unique chemical properties and diverse applications underscore its importance in modern chemistry. As research continues to uncover new potentials and improve existing processes involving this compound, its role in driving innovation will undoubtedly expand further.